Cas no 1159588-21-2 ((Z)-Pitavastatin Calcium Salt)

• Product Name: (Z)-Pitavastatin Calcium Salt
• CAS No: 1159588-21-2
• MF: C₂₅H₂₃CaFNO₄
• MW: 460.530829668045
• CID: 1059891
• Update Time: 2025-07-19

(Z)-Pitavastatin Calcium Salt Chemical and Physical Properties

Names and Identifiers

• (Z)-Pitavastatin Calcium Salt
• (Z)-Pitavastatin Cal
• (3R,5S,6Z)-Pitavastatin Calcium ; monocalcium mono((3R,5S,Z)-7-(2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl)-3,5-dihydroxyhept-6-enoate)
• Pitavastatin Impurity 12
• Calcium;(E)-7-[2-cyclopropyl-4-(4-fluorophenyl)quinolin-3-yl]-3,5-dihydroxyhept-6-enoate

• Inchi： 1S/C25H24FNO4.Ca/c26-17-9-7-15(8-10-17)24-20-3-1-2-4-22(20)27-25(16-5-6-16)21(24)12-11-18(28)13-19(29)14-23(30)31;/h1-4,7-12,16,18-19,28-29H,5-6,13-14H2,(H,30,31);/q;+2/p-1/b12-11+;
• InChI Key： VSQHXQMFUCHGBD-CALJPSDSSA-M
• SMILES： [Ca+2].FC1C=CC(=CC=1)C1C2C=CC=CC=2N=C(C=1/C=C/C(CC(CC(=O)[O-])O)O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 626
• Topological Polar Surface Area: 93.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on (Z)-Pitavastatin Calcium Salt

Introduction to (Z)-Pitavastatin Calcium Salt and Its Significance in Modern Medicine

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of therapeutic agents that target various metabolic and cardiovascular disorders. Among these compounds, (Z)-Pitavastatin Calcium Salt (CAS No. 1159588-21-2) stands out due to its unique chemical structure and pharmacological properties. This compound is a calcium salt derivative of pitavastatin, a selective HMG-CoA reductase inhibitor widely used for its cholesterol-lowering effects. The significance of (Z)-Pitavastatin Calcium Salt in contemporary medical research and clinical applications has garnered considerable attention, especially in the context of its mechanism of action, therapeutic benefits, and recent advancements in its utilization.

The chemical structure of (Z)-Pitavastatin Calcium Salt is characterized by a specific stereochemical configuration, which contributes to its high affinity for the enzyme 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase. This enzyme is a key player in the mevalonate pathway, which is essential for the synthesis of cholesterol. By inhibiting HMG-CoA reductase, (Z)-Pitavastatin Calcium Salt effectively reduces the production of cholesterol in the liver, thereby lowering blood cholesterol levels. This mechanism has been extensively studied and validated in numerous clinical trials, demonstrating its efficacy in managing hypercholesterolemia and reducing the risk of cardiovascular events.

Recent research has further elucidated the pharmacological profile of (Z)-Pitavastatin Calcium Salt, highlighting its unique advantages over other statins. Unlike traditional statins such as atorvastatin and rosuvastatin, (Z)-Pitavastatin Calcium Salt exhibits a higher selectivity for HMG-CoA reductase, leading to a more potent inhibition with fewer off-target effects. This selectivity translates into a better side effect profile, making it an attractive option for patients who may experience adverse reactions to other statins. Additionally, studies have shown that (Z)-Pitavastatin Calcium Salt has a rapid onset of action, with significant reductions in LDL cholesterol levels observed within weeks of starting treatment.

The therapeutic potential of (Z)-Pitavastatin Calcium Salt extends beyond cholesterol reduction. Emerging evidence suggests that this compound may have additional benefits, including anti-inflammatory and antioxidant properties. These effects are particularly relevant in the context of atherosclerosis, where inflammation and oxidative stress play critical roles in plaque formation and progression. By modulating these pathways, (Z)-Pitavastatin Calcium Salt may offer comprehensive protection against cardiovascular diseases beyond its primary cholesterol-lowering effects.

In clinical practice, (Z)-Pitavastatin Calcium Salt has been incorporated into therapeutic regimens for patients with various stages of hypercholesterolemia. Its efficacy has been demonstrated across different patient populations, including those with diabetes mellitus and metabolic syndrome. The compound's ability to improve lipid profiles while maintaining a favorable safety profile makes it a valuable addition to cardiovascular management strategies. Furthermore, ongoing clinical trials are exploring its potential use in combination therapies with other lipid-lowering agents or antiplatelet drugs to enhance overall treatment outcomes.

The development of novel pharmaceutical agents often involves sophisticated synthetic methodologies to optimize yield and purity. The synthesis of (Z)-Pitavastatin Calcium Salt exemplifies the intersection of organic chemistry and pharmaceutical science. Advanced synthetic routes have been developed to ensure high enantiomeric purity, which is crucial for maintaining the pharmacological efficacy and safety of the compound. These synthetic strategies not only facilitate large-scale production but also contribute to cost-effective manufacturing processes, making (Z)-Pitavastatin Calcium Salt more accessible to patients worldwide.

From a regulatory perspective, the approval and commercialization of (Z)-Pitavastatin Calcium Salt have followed stringent guidelines set by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These agencies evaluate the safety and efficacy of new drug candidates through rigorous preclinical studies and clinical trials before granting marketing authorization. The successful introduction of (Z)-Pitavastatin Calcium Salt into the market underscores its compliance with these regulatory standards and reinforces its position as a reliable therapeutic option.

Future research directions for (Z)-Pitavastatin Calcium Salt include exploring its potential role in managing other cardiovascular risk factors beyond cholesterol reduction. For instance, studies are investigating its effects on endothelial function and vascular inflammation, which are key determinants of atherosclerotic disease progression. Additionally, research is being conducted to assess whether (Z)-Pitavastatin Calcium Salt can be repurposed for other therapeutic applications, such as neuroprotection or immunomodulation.

The integration of computational chemistry and artificial intelligence (AI) has also opened new avenues for optimizing the pharmacokinetic properties of (Z)-Pitavastatin Calcium Salt. By leveraging machine learning algorithms to predict molecular interactions and optimize drug design, researchers can accelerate the development process and identify novel analogs with enhanced efficacy or reduced side effects.

In conclusion,(Z)-Pitavastatin Calcium Salt (CAS No. 1159588-21-2) represents a significant advancement in the management of hypercholesterolemia due to its potent cholesterol-lowering effects coupled with a favorable safety profile. Its unique chemical structure and pharmacological properties make it a valuable therapeutic agent with broad applications in cardiovascular medicine. As ongoing research continues to uncover new insights into its mechanisms of action and potential benefits,(Z)-Pitavastatin Calcium Salt is poised to play an increasingly important role in modern medicine.